Cas no 2241130-23-2 ([2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine)

• Product Name: [2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine
• CAS No: 2241130-23-2
• MF: C₁₆H₁₆BrN
• MW: 302.208943367004
• CID: 6071853
• PubChem ID: 138039889
• Update Time: 2025-06-08

[2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6480816
• 2241130-23-2
• [2-(2-bromophenyl)cyclopropyl](phenyl)methanamine
• [2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine

• Inchi： 1S/C16H16BrN/c17-15-9-5-4-8-12(15)13-10-14(13)16(18)11-6-2-1-3-7-11/h1-9,13-14,16H,10,18H2
• InChI Key： CGOHIGWGKPRKKI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CC1C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 301.04661g/mol
• Monoisotopic Mass: 301.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on [2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine

Introduction to [2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine (CAS No. 2241130-23-2)

[2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine (CAS No. 2241130-23-2) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents. The compound's structure includes a cyclopropyl ring, a bromophenyl group, and a phenylmethylamine moiety, which collectively contribute to its chemical and biological properties.

The synthesis of [2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine involves multi-step reactions, typically starting from readily available starting materials such as bromobenzene and cyclopropane derivatives. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development. The use of transition-metal catalysis and organocatalytic approaches has been particularly noteworthy in improving the yield and purity of the final product.

In terms of its chemical properties, [2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine exhibits interesting reactivity patterns due to the presence of the bromine atom and the cyclopropyl ring. The bromine atom can serve as a versatile functional group for further derivatization, allowing for the synthesis of a wide range of analogs with varying biological activities. Additionally, the cyclopropyl ring imparts unique conformational constraints that can influence the compound's interactions with biological targets.

The biological activity of [2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine has been the subject of several recent studies. Preliminary in vitro assays have shown that this compound exhibits potent activity against various cancer cell lines, suggesting its potential as an anticancer agent. Specifically, it has demonstrated significant cytotoxic effects on breast cancer and lung cancer cells, with IC50 values in the low micromolar range. These findings have sparked interest in exploring its mechanism of action and potential therapeutic applications.

Further research has also revealed that [2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine possesses anti-inflammatory properties. In animal models of inflammation, it has been shown to reduce levels of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK pathways. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of [2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine has also been investigated to assess its suitability for in vivo studies. Initial results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further optimization may be necessary to improve its pharmacokinetic properties for clinical use.

Toxicity studies have been conducted to evaluate the safety profile of [2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine. In vitro cytotoxicity assays using human liver cells (HepG2) have shown that the compound is well-tolerated at therapeutic concentrations. Additionally, acute toxicity studies in rodents have not revealed any significant adverse effects at doses up to 500 mg/kg. These results suggest that the compound has a favorable safety margin, which is crucial for its advancement into clinical trials.

In conclusion, [2-(2-Bromophenyl)cyclopropyl](phenyl)methanamine (CAS No. 2241130-23-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are focused on optimizing its structure to enhance its efficacy and safety profile, paving the way for potential clinical applications in cancer treatment and inflammatory diseases.